Cas no 2137913-97-2 (3-Pyridinemethanesulfonamide, N,α,2,4,6-pentamethyl-)

3-Pyridinemethanesulfonamide, N,α,2,4,6-pentamethyl-, is a specialized sulfonamide derivative featuring a pyridine core with multiple methyl substitutions. This compound is of interest in synthetic and medicinal chemistry due to its structural complexity and potential as an intermediate in the development of pharmacologically active molecules. The presence of sulfonamide and pentamethyl groups enhances its stability and reactivity, making it suitable for selective functionalization or as a building block in heterocyclic synthesis. Its well-defined molecular structure allows for precise modifications, facilitating applications in drug discovery and material science. The compound is typically handled under controlled conditions due to its reactive functional groups.
3-Pyridinemethanesulfonamide, N,α,2,4,6-pentamethyl- structure
2137913-97-2 structure
Product Name:3-Pyridinemethanesulfonamide, N,α,2,4,6-pentamethyl-
CAS No:2137913-97-2
MF:C11H18N2O2S
MW:242.337821483612
CID:5289192
PubChem ID:165443694
Update Time:2025-05-24

3-Pyridinemethanesulfonamide, N,α,2,4,6-pentamethyl- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinemethanesulfonamide, N,α,2,4,6-pentamethyl-
    • EN300-680281
    • 2137913-97-2
    • N-methyl-1-(2,4,6-trimethylpyridin-3-yl)ethane-1-sulfonamide
    • Inchi: 1S/C11H18N2O2S/c1-7-6-8(2)13-9(3)11(7)10(4)16(14,15)12-5/h6,10,12H,1-5H3
    • InChI Key: QTCZKLOJHMYKRI-UHFFFAOYSA-N
    • SMILES: C1(C)=NC(C)=CC(C)=C1C(C)S(NC)(=O)=O

Computed Properties

  • Exact Mass: 242.10889899g/mol
  • Monoisotopic Mass: 242.10889899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 67.4Ų

Experimental Properties

  • Density: 1.146±0.06 g/cm3(Predicted)
  • Boiling Point: 382.1±44.0 °C(Predicted)
  • pka: 11.11±0.40(Predicted)

3-Pyridinemethanesulfonamide, N,α,2,4,6-pentamethyl- Pricemore >>

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Additional information on 3-Pyridinemethanesulfonamide, N,α,2,4,6-pentamethyl-

Research Briefing on 3-Pyridinemethanesulfonamide, N,α,2,4,6-pentamethyl- (CAS: 2137913-97-2)

The compound 3-Pyridinemethanesulfonamide, N,α,2,4,6-pentamethyl- (CAS: 2137913-97-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative, characterized by its unique pyridine and pentamethyl structure, has shown promising potential in various therapeutic applications, particularly in the modulation of enzyme activity and receptor binding. Recent studies have focused on its synthesis, pharmacological properties, and potential clinical applications, making it a compound of high interest for researchers in drug discovery and development.

One of the key areas of investigation has been the synthesis and optimization of 3-Pyridinemethanesulfonamide, N,α,2,4,6-pentamethyl-. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in drug development. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These methodological advancements have facilitated a deeper understanding of its chemical properties and reactivity.

Pharmacological studies have revealed that 3-Pyridinemethanesulfonamide, N,α,2,4,6-pentamethyl- exhibits significant inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, recent in vitro and in vivo experiments have demonstrated its ability to selectively inhibit cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings suggest its potential as a lead compound for the development of novel anti-inflammatory agents with improved efficacy and reduced side effects compared to existing therapeutics.

In addition to its anti-inflammatory properties, preliminary studies have explored the compound's potential in oncology. Research indicates that 3-Pyridinemethanesulfonamide, N,α,2,4,6-pentamethyl- may interfere with signaling pathways critical for cancer cell proliferation and survival. Specifically, it has shown activity against certain kinase targets, which are often dysregulated in various cancers. These early findings highlight the need for further investigation into its mechanism of action and therapeutic potential in cancer treatment.

Despite these promising results, challenges remain in the development of 3-Pyridinemethanesulfonamide, N,α,2,4,6-pentamethyl- as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Researchers are currently exploring formulation strategies, including prodrug approaches and nanoparticle delivery systems, to enhance its pharmacokinetic profile and therapeutic index.

In conclusion, 3-Pyridinemethanesulfonamide, N,α,2,4,6-pentamethyl- (CAS: 2137913-97-2) represents a promising candidate for further drug development, particularly in the areas of inflammation and oncology. Ongoing research aims to elucidate its full therapeutic potential and overcome existing challenges. The compound's unique chemical structure and biological activity make it a valuable subject for future studies, with the potential to contribute significantly to the advancement of chemical biology and pharmaceutical sciences.

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